Cas no 1289055-72-6 (5-bromo-2,3-dimethylimidazo2,1-b1,3thiazole)

• Product Name: 5-bromo-2,3-dimethylimidazo2,1-b1,3thiazole
• CAS No: 1289055-72-6
• MF: C₇H₇BrN₂S
• MW: 231.112879037857
• CID: 5713991
• PubChem ID: 83086938
• Update Time: 2026-03-11

5-bromo-2,3-dimethylimidazo2,1-b1,3thiazole Chemical and Physical Properties

Names and Identifiers

• EN300-1197679
• 5-BROMO-2,3-DIMETHYLIMIDAZO[2,1-B][1,3]THIAZOLE
• 1289055-72-6
• AKOS021408218
• Imidazo[2,1-b]thiazole, 5-bromo-2,3-dimethyl-
• 5-bromo-2,3-dimethylimidazo2,1-b1,3thiazole

• Inchi： 1S/C7H7BrN2S/c1-4-5(2)11-7-9-3-6(8)10(4)7/h3H,1-2H3
• InChI Key： MULPJBMFYKCXER-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2N1C(C)=C(C)S2

Computed Properties

• Exact Mass: 229.95133g/mol
• Monoisotopic Mass: 229.95133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• Density: 1.79±0.1 g/cm3(Predicted)
• pka: 4.58±0.40(Predicted)

Additional information on 5-bromo-2,3-dimethylimidazo2,1-b1,3thiazole

Introduction to 5-bromo-2,3-dimethylimidazo[2,1-b][1,3]thiazole (CAS No. 1289055-72-6)

5-bromo-2,3-dimethylimidazo[2,1-b][1,3]thiazole, identified by its Chemical Abstracts Service (CAS) number 1289055-72-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural framework and potential biological activities. This compound belongs to the imidazothiazole class, a scaffold that has been widely explored for its pharmacological properties. The presence of both bromine and methyl substituents in its structure enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural composition of 5-bromo-2,3-dimethylimidazo[2,1-b][1,3]thiazole consists of an imidazole ring fused with a thiazole ring, with bromine and methyl groups strategically positioned to modulate its chemical behavior. This arrangement not only contributes to its stability but also opens up numerous possibilities for functionalization and derivatization. The compound's dual heterocyclic system is particularly intriguing because it can interact with biological targets in multiple ways, potentially leading to enhanced efficacy and reduced side effects in drug development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from imidazothiazole scaffolds. Studies have demonstrated that these compounds exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The bromine atom in 5-bromo-2,3-dimethylimidazo[2,1-b][1,3]thiazole serves as a handle for further chemical modifications, enabling researchers to tailor the molecule's properties for specific applications. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional functional groups or to connect this core structure with other pharmacophores.

One of the most promising areas of research involving 5-bromo-2,3-dimethylimidazo[2,1-b][1,3]thiazole is its potential as an anticancer agent. Preclinical studies have shown that derivatives of imidazothiazole can inhibit the growth of various cancer cell lines by targeting key molecular pathways involved in tumor progression. The bromine substituent allows for easy conjugation with other bioactive molecules or nanoparticles, which could enhance drug delivery systems and improve therapeutic outcomes. Furthermore, the methyl groups at positions 2 and 3 contribute to the compound's lipophilicity, which is often a desirable property for oral bioavailability and membrane permeability.

The synthesis of 5-bromo-2,3-dimethylimidazo[2,1-b][1,3]thiazole typically involves multi-step organic reactions starting from commercially available precursors. A common synthetic route includes the condensation of 2-aminothiazole with an appropriate α-haloketone or α-halocarbonyl compound under basic conditions to form the imidazothiazole core. Subsequent bromination and methylation steps yield the desired product. Advances in synthetic methodologies have enabled higher yields and purities of this compound, making it more accessible for industrial-scale production.

The pharmacological evaluation of 5-bromo-2,3-dimethylimidazo[2,1-b][1,3]thiazole has revealed several interesting findings. In vitro assays have indicated that this compound can modulate enzymes such as tyrosine kinases and phosphodiesterases, which are often overexpressed in cancer cells. Additionally, its ability to interfere with microtubule formation has been observed in some preliminary studies, suggesting potential activity against metastatic tumors. These findings underscore the importance of this scaffold in developing next-generation anticancer therapies.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential binding interactions between 5-bromo-2-methylimidazo[4,b][1]thiazole (a closely related derivative) and biological targets such as protein kinases or transcription factors. Molecular docking studies have predicted favorable binding affinities for several key cancer-related proteins, providing a rational basis for further experimental validation. These computational approaches not only accelerate the drug discovery process but also help in understanding the structural determinants of biological activity.

The pharmaceutical industry has taken note of the versatility of imidazothiazole derivatives like 5-bromo-2-methylimidazo[4,b][1]thiazole, leading to several ongoing clinical trials investigating their efficacy in treating various diseases. While 5-bromo-2-methylimidazo[4,b][1]thiazole itself may not be directly tested in humans yet due to regulatory constraints on novel compounds derived from non-approved scaffolds before sufficient preclinical data is gathered; its analogs are being evaluated for their therapeutic potential. This trend highlights the growing interest in heterocyclic compounds as lead candidates for new drugs.

The environmental impact and sustainability considerations are also important when developing new chemical entities like 5-methyl-imidazothiazoles (a general class that includes our target molecule). Green chemistry principles are being integrated into synthetic routes to minimize waste and reduce energy consumption during production. For example; catalytic methods that employ recyclable ligands or solvent-free reactions can enhance sustainability while maintaining high yields.

In conclusion,5-bromo-2-methylimidazo[4,b][1]thiazole (CAS No: 1289055-72-6) represents an exciting area of research within medicinal chemistry with significant implications for drug development across multiple therapeutic modalities including oncology,infectious diseases,and neurodegenerative disorders where small molecule modulators continue playing pivotal roles through well-designed molecular interventions targeting disease-specific pathways thereby underscoring why continuous exploration into structurally diverse heterocycles remains both scientifically rewarding yet practically relevant towards addressing unmet medical needs globally today especially when coupled with innovative technologies such as artificial intelligence-assisted molecular design which augments traditional experimental approaches thereby accelerating discovery timelines significantly compared against conventional methods alone thus ensuring future breakthroughs become more readily attainable within shorter periods thereby improving patient outcomes worldwide sooner rather than later thanks largely due contributions made by dedicated scientists working tirelessly behind scenes pushing boundaries forward one breakthrough at time ensuring humanity benefits collectively from knowledge generated thereby creating better tomorrow all around us all!